Cas no 145315-42-0 (1,3-Propanediamine, N-(2-nitrophenyl)-)

• Product Name: 1,3-Propanediamine, N-(2-nitrophenyl)-
• CAS No: 145315-42-0
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 1318974
• PubChem ID: 3581192
• Update Time: 2025-04-20

1,3-Propanediamine, N-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N-(2-nitrophenyl)-
• N'-(2-nitrophenyl)propane-1,3-diamine
• AB00998902-01
• N-(3-aminopropyl)-2-nitroaniline
• CBMicro_007595
• CHEMBL1234797
• AKOS000174020
• SMSF0003678
• KSJ78WBX6K
• N-(2-nitrophenyl)propane-1,3-diamine
• CB10052
• 1,3-Propanediamine, N1-(2-nitrophenyl)-
• Q27097514
• NS00069754
• N1-(2-Nitrophenyl)-1,3-propanediamine
• AB00998902-02
• DB08291
• N-(3-AMINOPROPYL)-2-NITROBENZENAMINE
• N-(2-Nitrophenyl)-1,3-propanediamine
• N1-(2-NITROPHENYL)PROPANE-1,3-DIAMINE
• EN300-58236
• 145315-42-0
• DTXSID90393857
• 1wum
• ALBB-024905
• 1,3-propanediamine, N-(2-nitrophenyl)-, hydrochloride
• STK009437

• Inchi： 1S/C9H13N3O2/c10-6-3-7-11-8-4-1-2-5-9(8)12(13)14/h1-2,4-5,11H,3,6-7,10H2
• InChI Key： GVGDDEYVTBKACE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1NCCCN)=O

Computed Properties

• Exact Mass: 195.10089
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 81.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes